Cas no 112440-50-3 (trans-1,2-Dicyano-1,2-bis(2,4,5-trimethyl-3-thienyl)ethene)
112440-50-3 structure
Product Name:trans-1,2-Dicyano-1,2-bis(2,4,5-trimethyl-3-thienyl)ethene
CAS No:112440-50-3
MF:C18H18N2S2
MW:326.478921413422
MDL:MFCD00145417
CID:129781
Update Time:2025-04-19
trans-1,2-Dicyano-1,2-bis(2,4,5-trimethyl-3-thienyl)ethene Chemical and Physical Properties
Names and Identifiers
-
- 2,3-Bis(2,4,5-trimethylthiophen-3-yl)fumaronitrile
- 2-Butenedinitrile,2,3-bis(2,4,5-trimethyl-3-thienyl)-, (E)- (9CI)
- 1,2-Bis(2,4,5-trimethyl-3-thienyl)-trans-1,2-dicyanoethene
- B1537
- 2,3-Bis(2,4,5-trimethyl-3-thienyl)fumaronitrile
- (2E)-2,3-Bis(2,4,5-trimethyl-3-thienyl)-2-butenedinitrile
- TRANS-1,2-DICYANO-1,2-BIS(2,4,5-TRIMETHYL-3-THIENYL)ETHENE
- (E)-Bis(trimethyl-3-thienyl)-2-butenedinitrile
- 2,3-Bis(2,4,5-trimethyl-3-thienyl)-2-butenedinitrile
- 1,2-dicyano-1,2-bis(2,4,5-trimethyl-3-thienyl)ethene
- trans-2,3-Bis(2,4,5-trimethyl-3-thienyl)but-2-enedinitrile
- trans-1,2-Dicyano-1,2-bis(2,4,5-trimethyl-3-thienyl)ethene
-
- MDL： MFCD00145417
- Inchi： 1S/C18H18N2S2/c1-9-11(3)21-13(5)17(9)15(7-19)16(8-20)18-10(2)12(4)22-14(18)6/h1-6H3/b16-15+
- InChI Key： AYNDKKQQUZPETC-FOCLMDBBSA-N
- SMILES： S1C(C)=C(C)C(=C1C)/C(/C#N)=C(\C#N)/C1=C(C)SC(C)=C1C
Computed Properties
- Exact Mass: 326.09100
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 22
- Rotatable Bond Count: 2
- Complexity: 514
- Topological Polar Surface Area: 104
Experimental Properties
- Melting Point: 166.0 to 170.0 deg-C
- PSA: 104.06000
- LogP: 5.61796
trans-1,2-Dicyano-1,2-bis(2,4,5-trimethyl-3-thienyl)ethene Security Information
-
Symbol:
- Prompt：dangerous
- Hazard Statement： H301+H311+H331-H315-H319
- Warning Statement： P261-P264-P270-P271-P280-P301+P310+P330-P302+P352+P312+P361+P364-P304+P340+P311-P305+P351+P338+P337+P313-P403+P233-P405-P501
- Hazardous Material transportation number：3439
- HazardClass：6.1
- PackingGroup：III
trans-1,2-Dicyano-1,2-bis(2,4,5-trimethyl-3-thienyl)ethene Customs Data
- HS CODE：2934999090
- Customs Data：
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
trans-1,2-Dicyano-1,2-bis(2,4,5-trimethyl-3-thienyl)ethene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM109872-1g |
2,3-Bis(2,4,5-trimethylthiophen-3-yl)fumaronitrile |
112440-50-3 | 95% | 1g |
$332 | 2021-08-06 | |
| TRC | D438383-10mg |
trans-1,2-Dicyano-1,2-bis(2,4,5-trimethyl-3-thienyl)ethene |
112440-50-3 | 10mg |
$ 50.00 | 2022-06-05 | ||
| TRC | D438383-50mg |
trans-1,2-Dicyano-1,2-bis(2,4,5-trimethyl-3-thienyl)ethene |
112440-50-3 | 50mg |
$ 160.00 | 2022-06-05 | ||
| TRC | D438383-100mg |
trans-1,2-Dicyano-1,2-bis(2,4,5-trimethyl-3-thienyl)ethene |
112440-50-3 | 100mg |
$ 250.00 | 2022-06-05 | ||
| TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd. | B1537-1G |
trans-1,2-Dicyano-1,2-bis(2,4,5-trimethyl-3-thienyl)ethene |
112440-50-3 | >97.0%(N) | 1g |
¥1860.00 | 2023-06-14 | |
| Chemenu | CM109872-1g |
2,3-Bis(2,4,5-trimethylthiophen-3-yl)fumaronitrile |
112440-50-3 | 95% | 1g |
$332 | 2023-03-04 | |
| abcr | AB145842-1 g |
trans-1,2-Dicyano-1,2-bis(2,4,5-trimethyl-3-thienyl)ethene, 97%; . |
112440-50-3 | 97% | 1g |
€439.70 | 2023-05-09 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | T162862-1G |
trans-1,2-Dicyano-1,2-bis(2,4,5-trimethyl-3-thienyl)ethene |
112440-50-3 | >97.0%(N) | 1g |
¥1845.90 | 2023-08-31 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | T162862-200mg |
trans-1,2-Dicyano-1,2-bis(2,4,5-trimethyl-3-thienyl)ethene |
112440-50-3 | >97.0%(N) | 200mg |
¥657.90 | 2023-08-31 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | D869636-200mg |
trans-1,2-Dicyano-1,2-bis(2,4,5-trimethyl-3-thienyl)ethene |
112440-50-3 | 97% | 200mg |
678.00 | 2021-05-17 |
trans-1,2-Dicyano-1,2-bis(2,4,5-trimethyl-3-thienyl)ethene Related Literature
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
5. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
112440-50-3 (trans-1,2-Dicyano-1,2-bis(2,4,5-trimethyl-3-thienyl)ethene) Related Products
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- 115755-75-4(2-BUTENEDINITRILE, 2,3-BIS(4,5-DIETHYL-2-METHYL-3-THIENYL)-)
- 122641-55-8(2,3-bis(2-methyl-1-benzothiophen-3-yl)but-2-enedinitrile)
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- 112440-44-5(Thiophene, 3,3'-(1,2-dimethyl-1,2-ethenediyl)bis[2,5-dimethyl-, (Z)- (9CI))
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